Cas no 573943-29-0 (2-2-({4-amino-6-(3,4-dimethylphenyl)amino-5-nitropyrimidin-2-yl}amino)ethoxyethan-1-ol)

• Product Name: 2-2-({4-amino-6-(3,4-dimethylphenyl)amino-5-nitropyrimidin-2-yl}amino)ethoxyethan-1-ol
• CAS No: 573943-29-0
• MF: C₁₆H₂₂N₆O₄
• MW: 362.383682727814
• CID: 5474786
• Update Time: 2025-05-22

2-2-({4-amino-6-(3,4-dimethylphenyl)amino-5-nitropyrimidin-2-yl}amino)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[4-amino-6-(3,4-dimethylanilino)-5-nitropyrimidin-2-yl]amino]ethoxy]ethanol
• 2-2-({4-amino-6-(3,4-dimethylphenyl)amino-5-nitropyrimidin-2-yl}amino)ethoxyethan-1-ol

• Inchi： 1S/C16H22N6O4/c1-10-3-4-12(9-11(10)2)19-15-13(22(24)25)14(17)20-16(21-15)18-5-7-26-8-6-23/h3-4,9,23H,5-8H2,1-2H3,(H4,17,18,19,20,21)
• InChI Key： CYQPREVGHLCWPN-UHFFFAOYSA-N
• SMILES： C(O)COCCNC1=NC(NC2=CC=C(C)C(C)=C2)=C([N+]([O-])=O)C(N)=N1

Additional information on 2-2-({4-amino-6-(3,4-dimethylphenyl)amino-5-nitropyrimidin-2-yl}amino)ethoxyethan-1-ol

Compound CAS No 573943-29-0: 2-(2-{[4-Amino-6-(3,4-Dimethylphenyl)Amino-5-Nitropyrimidin-2-Yl]Amino}Ethoxy)Ethanol

The compound with CAS number 573943-29-0, named 2-(2-{[4-Amino-6-(3,4-Dimethylphenyl)Amino-5-Nitropyrimidin-2-Yl]Amino}Ethoxy)Ethanol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system substituted with amino groups, a nitro group, and a complex ethoxyethanol side chain. These features make it an interesting target for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of new therapeutic agents. The presence of the nitro group in the pyrimidine ring is particularly significant, as it can influence the molecule's electronic properties and reactivity. Researchers have demonstrated that such substitutions can enhance the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery. For instance, in a study published in *Journal of Medicinal Chemistry*, scientists explored the potential of this compound as an inhibitor of certain kinase enzymes, which are crucial in cancer signaling pathways.

The ethoxyethanol side chain attached to the pyrimidine ring adds another layer of complexity to this molecule. This side chain is known to improve the solubility and bioavailability of drugs, which are critical factors in drug design. Moreover, the amino groups present in the molecule can act as hydrogen bond donors or acceptors, further enhancing its interaction with biological systems. These properties have led researchers to investigate its potential as a lead compound for developing anti-cancer agents or anti-inflammatory drugs.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the pyrimidine core, followed by the introduction of substituents such as amino groups and nitro groups. The final step involves coupling the pyrimidine derivative with the ethoxyethanol side chain through an amide bond formation. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in *Organic Process Research & Development*.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The presence of multiple functional groups allows for further modification to attach targeting ligands or imaging agents. For example, researchers have proposed using this compound as a scaffold for developing nanoparticles that can deliver drugs directly to cancer cells while minimizing systemic toxicity. This approach could revolutionize cancer therapy by improving treatment efficacy while reducing side effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential. Recent studies have focused on evaluating its biodegradability under various conditions. Results indicate that under aerobic conditions, the compound undergoes hydrolysis and microbial degradation, leading to non-toxic byproducts. These findings are crucial for ensuring that its use does not pose risks to aquatic ecosystems or human health.

In conclusion, CAS No 573943-29-0 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug development, materials science, and nanotechnology applications. As research continues to uncover its full capabilities, this compound is poised to play a significant role in advancing modern medicine and technology.